Cas no 1211526-90-7 (5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione)

• Product Name: 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione
• CAS No: 1211526-90-7
• MF: C₇H₅F₅N₂S₂
• MW: 276.250015974045
• CID: 2602813
• PubChem ID: 57408171
• Update Time: 2025-06-14

5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 5-Pentafluorosulfanyl-1H-benzo[d]imidazole-2(3H)-thione
• PC405585
• (2-Thioxo-2,3-dihydro-1H-benzoimidazole-5-yl)pentafluorosulfur(VI)
• 5-(pentafluoro-lambda6-sulfanyl)-1,3-dihydrobenzimidazole-2-thione
• Sulfur, (2,3-dihydro-2-thioxo-1H-benzimidazol-5-yl)pentafluoro-, (OC-6-21)-
• 1211526-90-7
• 5-(Pentafluorosulfanyl)-1,3-dihydro-2H-benzimidazole-2-thione, >=97% (HPLC)
• 5-(pentafluoro-
• AKOS016015774
• E?-sulfanyl)-2,3-dihydro-1H-1,3-benzodiazole-2-thione
• 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione

• MDL： P166526
• Inchi： 1S/C7H5F5N2S2/c8-16(9,10,11,12)4-1-2-5-6(3-4)14-7(15)13-5/h1-3H,(H2,13,14,15)
• InChI Key： HMUGFBPMCCLOGO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)NC(N2)=S)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 275.98143133g/mol
• Monoisotopic Mass: 275.98143133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• XLogP3: 4.4

5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione

Comprehensive Overview of 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione (CAS No. 1211526-90-7)

The compound 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione (CAS No. 1211526-90-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pentafluorosulfanyl (-SF₅) group and the benzimidazole-thione core, make it a valuable building block for designing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated heterocycles and sulfur-containing pharmacophores in modern medicinal chemistry.

One of the key reasons for the growing interest in 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione is its role in addressing challenges related to drug resistance and metabolic stability. The SF₅ group, known for its high electronegativity and lipophilicity, can enhance the binding affinity of molecules to biological targets while improving their pharmacokinetic properties. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized bioavailability and selectivity.

In addition to its pharmaceutical applications, CAS No. 1211526-90-7 has also been explored in material science. The benzimidazole-thione scaffold is a versatile precursor for synthesizing organic electronic materials, such as light-emitting diodes (LEDs) and photovoltaic cells. With the global push toward sustainable energy, this compound's potential in developing energy-efficient technologies is a hot topic among scientists and engineers.

Another area of interest is the compound's utility in catalysis and ligand design. The thione moiety can act as a coordinating site for transition metals, making it useful in homogeneous catalysis. This property is particularly relevant to industries focusing on green chemistry and atom-efficient synthesis, as it enables the development of environmentally friendly catalytic processes.

From a synthetic perspective, 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione offers several advantages. Its fluorinated nature contributes to improved stability and reactivity, which are critical for high-throughput screening and combinatorial chemistry. These attributes make it a preferred choice for laboratories engaged in fragment-based drug design and hit-to-lead optimization.

Given the increasing emphasis on intellectual property and patent landscapes, researchers are also investigating the compound's potential for novel chemical entity (NCE) development. Its unique structure provides opportunities for patentability, which is a crucial consideration for pharmaceutical companies aiming to secure competitive advantages in the market.

In summary, 5-Pentafluorosulfanyl-1H-benzo[D]imidazole-2(3H)-thione (CAS No. 1211526-90-7) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its combination of fluorine and sulfur functionalities positions it as a promising candidate for addressing some of the most pressing challenges in modern chemistry and biotechnology.